Cas no 2248313-67-7 (3-Bromo-2-(difluoromethyl)-4-methylthiophene)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-methylthiophene
• CAS No: 2248313-67-7
• MF: C₆H₅BrF₂S
• MW: 227.069706678391
• CID: 5994649
• PubChem ID: 137940652
• Update Time: 2023-12-14

3-Bromo-2-(difluoromethyl)-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2248313-67-7
• 3-Bromo-2-(difluoromethyl)-4-methylthiophene
• EN300-6511088

• Inchi： 1S/C6H5BrF2S/c1-3-2-10-5(4(3)7)6(8)9/h2,6H,1H3
• InChI Key： NXEGBYYYBXCHIQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)SC=C1C

Computed Properties

• Exact Mass: 225.92634g/mol
• Monoisotopic Mass: 225.92634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.2Ų